Cas no 1001500-19-1 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1001500-19-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 3059136
• PubChem ID: 50896452
• Update Time: 2025-10-28

1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(dimethylamino)-1-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one
• 3-DIMETHYLAMINO-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-PROPENONE
• (Z)-3-(dimethylamino)-1-(1,5-dimethylpyrazol-4-yl)prop-2-en-1-one
• STK312768
• BBL038945
• (Z)-3-(DIMETHYLAMINO)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-2-PROPEN-1-ONE
• AKOS000309241
• 1001500-19-1

• MDL： MFCD04969195
• Inchi： 1S/C10H15N3O/c1-8-9(7-11-13(8)4)10(14)5-6-12(2)3/h5-7H,1-4H3/b6-5-
• InChI Key： SVCAQJJZSMDMKA-WAYWQWQTSA-N
• SMILES： O=C(/C=C\N(C)C)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 193.121512110Da
• Monoisotopic Mass: 193.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 1001500-19-1 and Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one

The compound identified by the CAS number 1001500-19-1 and the product name 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dimethylamino group and a pyrazole moiety in its structure suggests a high degree of versatility, making it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The 1,5-dimethyl-1H-pyrazol-4-yl substituent in this compound not only contributes to its structural complexity but also imparts unique electronic properties that can be exploited for pharmacological purposes. The combination of these features with the dimethylamino group enhances its potential as an intermediate in synthesizing bioactive molecules.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. Studies have demonstrated that molecules incorporating a pyrazole scaffold often exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. The structural motif of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one aligns well with this trend, suggesting that it may serve as a valuable building block for designing drugs targeting neurological disorders, inflammatory conditions, and other diseases.

In addition to its pharmacological potential, this compound has shown promise in preliminary biochemical assays. Its ability to interact with biological targets at the molecular level has been investigated using computational modeling and experimental techniques. These studies have revealed that the compound exhibits favorable binding affinities with certain enzymes, making it a strong candidate for further optimization into a lead compound.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The process typically begins with the functionalization of the pyrazole ring followed by the introduction of the dimethylamino group at the propenone position. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a research perspective, this compound exemplifies the intersection of organic chemistry and medicinal chemistry. Its unique structure provides a rich platform for exploring new chemical space and developing innovative therapeutic strategies. The ongoing studies aim to elucidate its mechanism of action and identify potential side effects, ensuring that it can be safely translated into clinical applications.

The importance of such compounds cannot be overstated in today's pharmaceutical landscape. With an increasing demand for targeted therapies and personalized medicine, molecules like 1-(1,5-dimethyl-1H-pyrazol-4-yl)-3-(dimethylamino)prop-2-en-1-one play a crucial role in advancing drug discovery efforts. Their ability to modulate biological pathways with high specificity makes them invaluable tools for researchers seeking to develop novel treatments.

In conclusion, the compound with CAS No. 1001500-19-1 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling subject for further research and development. As scientific understanding continues to evolve, compounds like this one will undoubtedly play an integral role in shaping the future of medicine.